Cas no 1238437-48-3 (2-(1-methyl-1H-indol-2-yl)propan-2-amine)

• Product Name: 2-(1-methyl-1H-indol-2-yl)propan-2-amine
• CAS No: 1238437-48-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5818935
• PubChem ID: 82655821
• Update Time: 2025-05-25

2-(1-methyl-1H-indol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-2-yl)propan-2-amine
• 1238437-48-3
• EN300-1843281

• Inchi： 1S/C12H16N2/c1-12(2,13)11-8-9-6-4-5-7-10(9)14(11)3/h4-8H,13H2,1-3H3
• InChI Key： MUQZNKKMQRAIBJ-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C=C1C(C)(C)N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-methyl-1H-indol-2-yl)propan-2-amine

Exploring the Properties and Applications of 2-(1-methyl-1H-indol-2-yl)propan-2-amine (CAS No. 1238437-48-3)

2-(1-methyl-1H-indol-2-yl)propan-2-amine, with the CAS number 1238437-48-3, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications. This compound belongs to the indole derivative family, a class of molecules widely studied for their diverse biological activities and pharmaceutical relevance. The presence of both an indole ring and an amine functional group in its structure makes it a versatile intermediate for further chemical modifications.

The molecular structure of 2-(1-methyl-1H-indol-2-yl)propan-2-amine features a 1-methylindole core attached to a propan-2-amine moiety. This combination creates interesting electronic properties that researchers are exploring for various applications. The compound's CAS registry number 1238437-48-3 serves as its unique identifier in chemical databases, ensuring precise identification across scientific literature and commercial catalogs.

Recent studies have focused on the potential of indole derivatives like 2-(1-methyl-1H-indol-2-yl)propan-2-amine in medicinal chemistry. While not making specific health claims, it's worth noting that indole-containing compounds frequently appear in drug discovery programs due to their ability to interact with biological targets. Researchers are particularly interested in how modifications to the amine group might influence the compound's properties, as evidenced by numerous publications referencing CAS 1238437-48-3 in synthetic chemistry contexts.

The synthesis of 2-(1-methyl-1H-indol-2-yl)propan-2-amine typically involves multi-step organic reactions starting from commercially available indole precursors. Chemical suppliers often list this compound under its CAS number 1238437-48-3 for researchers seeking high-purity samples. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and verify the identity of this substance, with particular attention to its distinctive 1-methylindole proton signals.

In material science applications, the propan-2-amine functional group of 2-(1-methyl-1H-indol-2-yl)propan-2-amine offers opportunities for further derivatization. The compound's molecular architecture makes it a candidate for developing novel organic semiconductors or as a building block for more complex molecular systems. These potential applications align with current research trends in organic electronics, where scientists search for new materials with tunable electronic properties.

From a safety perspective, proper handling of CAS 1238437-48-3 requires standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, researchers should consult the material safety data sheet (MSDS) for specific handling recommendations. The compound's stability and storage conditions are typical for amine-containing organic molecules, with recommendations to protect it from moisture and extreme temperatures.

The commercial availability of 2-(1-methyl-1H-indol-2-yl)propan-2-amine through chemical suppliers has increased in recent years, reflecting growing research interest. Many suppliers list the compound using both its systematic name and CAS number 1238437-48-3 to facilitate accurate ordering. Pricing and purity specifications vary among vendors, with researchers typically opting for the highest available purity (often ≥95% or ≥98%) for synthetic applications.

Future research directions for 2-(1-methyl-1H-indol-2-yl)propan-2-amine may explore its potential as a scaffold for developing new molecular entities. The compound's structural features offer multiple sites for chemical modification, making it valuable for combinatorial chemistry approaches. As interest in indole-based compounds continues to grow across multiple scientific disciplines, CAS 1238437-48-3 represents an interesting case study in the design and application of specialized organic molecules.

For researchers working with 2-(1-methyl-1H-indol-2-yl)propan-2-amine, proper analytical characterization remains crucial. The compound's spectral fingerprints, particularly in proton NMR where the 1-methylindole protons appear as distinctive signals, serve as important quality control markers. Advanced analytical techniques like LC-MS and GC-MS can provide additional confirmation of molecular identity and purity when working with CAS 1238437-48-3.

The scientific literature contains numerous examples of structurally related compounds that highlight the potential versatility of 2-(1-methyl-1H-indol-2-yl)propan-2-amine. These analogs demonstrate how subtle modifications to the indole ring or amine group can significantly alter physical and chemical properties. Such structure-activity relationship studies underscore the importance of precise molecular design when working with CAS 1238437-48-3 and similar compounds.

In summary, 2-(1-methyl-1H-indol-2-yl)propan-2-amine (CAS number 1238437-48-3) represents an intriguing example of modern organic chemistry with potential across multiple research areas. Its combination of indole and amine functionalities offers numerous possibilities for chemical exploration and application development. As research into specialized organic compounds continues to advance, compounds like this will likely play increasingly important roles in scientific innovation.